Cas no 2138194-03-1 (5-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-amine)

• Product Name: 5-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-amine
• CAS No: 2138194-03-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5852176
• PubChem ID: 165469706
• Update Time: 2025-06-03

5-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-803206
• 5-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-amine
• 2138194-03-1

• Inchi： 1S/C13H17NO/c1-3-15-9(2)10-4-6-12-11(8-10)5-7-13(12)14/h4,6,8,13H,2-3,5,7,14H2,1H3
• InChI Key： BTIZUFYUUSXAJT-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC2=C(C=1)CCC2N

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(1-ethoxyethenyl)-2,3-dihydro-1H-inden-1-amine

5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine: A Comprehensive Overview

The compound 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine (CAS No. 2138194-03-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenamines, which are known for their potential applications in drug discovery and material science. The molecule's unique structure, featuring an indene ring system with an ethoxyethenyl substituent and an amine group, makes it a fascinating subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the molecule's stereochemistry and regioselectivity. These methods have significantly improved the efficiency and scalability of the synthesis process, making it more accessible for large-scale production.

The biological activity of 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine has been a focal point of recent research. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment, where it has shown potential as a chemopreventive agent.

In terms of structural analysis, the compound's indene ring system plays a critical role in its pharmacokinetic properties. The ethoxyethenyl group introduces steric hindrance and electronic effects that influence the molecule's solubility, bioavailability, and metabolic stability. These properties are crucial for its performance as a drug candidate and have been extensively studied using computational modeling techniques such as molecular docking and quantum mechanics.

The application of 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine extends beyond pharmacology into materials science. Its unique electronic structure makes it a potential candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent experiments have highlighted its ability to form self-assembled monolayers with desirable electronic properties, paving the way for its integration into next-generation electronic devices.

From an environmental perspective, the synthesis and degradation pathways of 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H-Inden-1-Amine have been studied to assess its environmental impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This finding is particularly important for industries involved in large-scale production or application of this compound.

In conclusion, 5-(1-Ethoxyethenyl)-2,3-Dihydro-1H Indanamine (CAS No. 213879404) stands at the intersection of cutting-edge research in organic chemistry, pharmacology, and materials science. Its versatile structure and promising biological properties make it a valuable compound for both academic exploration and industrial application. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.